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Abstract
Cynandione A, a bioactive acetophenone derived from the root of Cynanchum wilfordii, has

emerged as a compound of significant interest within the scientific community. Possessing a

range of pharmacological activities, it presents a compelling case for further investigation in

drug discovery and development. This document provides a detailed overview of the

fundamental molecular characteristics of cynandione A, serving as a foundational guide for

researchers.

Core Molecular Data
A precise understanding of a compound's molecular formula and weight is fundamental for all

subsequent experimental work, from dosage calculations to spectrometric analysis.

Molecular Formula and Weight
The chemical composition and molar mass of cynandione A have been definitively established

through multiple analytical techniques. The empirical formula for cynandione A is

C16H14O6[1][2][3][4][5]. This composition results in a molecular weight of approximately

302.28 g/mol [1][2][3][5].
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Property Value Source

Molecular Formula C16H14O6 [1][2][3][4][5]

Molecular Weight 302.28 g/mol [1][2][3][5]

IUPAC Name

1-[3-(2-acetyl-3,6-

dihydroxyphenyl)-2,4-

dihydroxyphenyl]ethanone

[3][5]

CAS Number 168706-29-4 [1][2][3][6]

Structural and Chemical Properties
The unique bis-acetophenone structure of cynandione A is integral to its biological activity.

Chemical Structure: Cynandione A is a biaryl compound characterized by a bis-

acetophenone skeleton[7].

Synonyms: It is also referred to as 1,1'-(2',3,6,6'-Tetrahydroxy-[1,1'-biphenyl]-2,3'-

diyl)diethanone[3].

Source: It is a natural product isolated from the radix (root) of Cynanchum wilfordii[3][8].

Future Directions and Research Potential
The established molecular and structural data for cynandione A provides a solid foundation for

more advanced research. Future investigations will likely focus on elucidating its mechanisms

of action, pharmacokinetics, and potential therapeutic applications. The availability of this

foundational data is critical for the design and execution of these future studies.

Experimental Workflows and Signaling Pathways
To facilitate further research, a generalized workflow for the isolation and characterization of

cynandione A is presented below. This workflow is a conceptual representation and specific

protocols may vary.
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Extraction & Isolation
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Caption: Generalized workflow for the isolation, characterization, and biological evaluation of

cynandione A.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1250994?utm_src=pdf-body-img
https://www.benchchem.com/product/b1250994?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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